Cas no 866812-20-6 (3-(3-chlorophenyl)-N-2-(4-chlorophenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(3-chlorophenyl)-N-2-(4-chlorophenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866812-20-6
• MF: C₂₃H₁₇Cl₂N₅
• MW: 434.320582151413
• CID: 5946753
• PubChem ID: 2137836
• Update Time: 2025-07-16

3-(3-chlorophenyl)-N-2-(4-chlorophenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-N-2-(4-chlorophenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine
• 3-(3-chlorophenyl)-N-[2-(4-chlorophenyl)ethyl]triazolo[1,5-a]quinazolin-5-amine
• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, 3-(3-chlorophenyl)-N-[2-(4-chlorophenyl)ethyl]-
• 3-(3-chlorophenyl)-N-[2-(4-chlorophenyl)ethyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine
• F1605-0295
• N-(4-chlorophenethyl)-3-(3-chlorophenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• AKOS001760830
• 866812-20-6
• 3-(3-CHLOROPHENYL)-N-[2-(4-CHLOROPHENYL)ETHYL]-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• AB00675226-01

• Inchi： 1S/C23H17Cl2N5/c24-17-10-8-15(9-11-17)12-13-26-22-19-6-1-2-7-20(19)30-23(27-22)21(28-29-30)16-4-3-5-18(25)14-16/h1-11,14H,12-13H2,(H,26,27)
• InChI Key： WFDDRAQYOUJGNA-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC(Cl)=C3)=C1N=C(NCCC1=CC=C(Cl)C=C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 433.0861010g/mol
• Monoisotopic Mass: 433.0861010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(3-chlorophenyl)-N-2-(4-chlorophenyl)ethyl-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to 3-(3-chlorophenyl)-N-2-(4-chlorophenyl)ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine] (CAS No. 866812-20-6)

3-(3-chlorophenyl)-N-2-(4-chlorophenyl)ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine], identified by its CAS number 866812-20-6, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazoloquinazoline class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of 3-(3-chlorophenyl)-N-2-(4-chlorophenyl)ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine] is characterized by its intricate fusion of a triazole ring with a quinazoline scaffold. The presence of chlorophenyl substituents at the 3-position and 4-position of the ethyl chain enhances its pharmacological profile by introducing lipophilicity and electronic properties that can modulate receptor interactions. This structural arrangement makes it a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. The triazoloquinazoline scaffold has been particularly studied for its potential to interact with various biological targets, including kinases and other enzymes involved in cancer progression. Preclinical studies have suggested that compounds of this nature may exhibit inhibitory effects on pathways critical for tumor growth and metastasis.

The synthesis of 3-(3-chlorophenyl)-N-2-(4-chlorophenyl)ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine] involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring into the quinazoline framework is a key step in the synthesis process, often involving cycloaddition reactions between azides and alkynes. The chlorophenyl groups are typically introduced through halogenation reactions or nucleophilic substitution processes.

One of the most compelling aspects of this compound is its potential as an anti-cancer agent. Emerging research indicates that it may inhibit the activity of specific kinases that are overexpressed in various cancer types. By targeting these kinases, the compound could disrupt signaling pathways that promote cell proliferation and survival. Additionally, its ability to cross the blood-brain barrier suggests potential applications in treating central nervous system tumors.

The pharmacokinetic properties of 3-(3-chlorophenyl)-N-2-(4-chlorophenyl)ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine] are also of great interest. Studies have shown that it exhibits moderate solubility in both water and organic solvents, which could facilitate its formulation into various delivery systems. Furthermore, its stability under physiological conditions makes it a viable candidate for further development into an oral or injectable therapeutic agent.

Evaluation of the compound's toxicity profile is another critical aspect of its development. Preliminary in vitro studies have demonstrated low toxicity at therapeutic concentrations, suggesting that it may have a favorable safety profile. However, further studies are needed to fully assess its potential side effects and long-term safety.

The future direction of research on 3-(3-chlorophenyl)-N-2-(4-chlorophenyl)ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine] includes exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at the molecular level will provide insights into how it can be optimized for therapeutic use. Additionally, computational modeling and high-throughput screening techniques may help identify analogs with improved pharmacological properties.

In conclusion, 3-(3-chlorophenyl)-N-2-(4-chlorophenyl)ethyl-1,2,3-triazolo[1,5-a][quinazolin-5-amine] represents a significant advancement in the development of novel heterocyclic compounds for pharmaceutical applications. Its unique structure and promising biological activities make it a valuable asset in the quest to discover new treatments for cancer and other diseases. As research continues to uncover more about its potential benefits and mechanisms of action, this compound holds great promise for improving patient outcomes in the future.